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Compound of Interest

Compound Name:
4-bromo-N,3-

dimethylbenzenesulfonamide

Cat. No.: B157639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4-bromo-N,3-dimethylbenzenesulfonamide, a halogenated organic

compound, is crucial for maintaining laboratory safety and ensuring environmental protection.

While a specific Safety Data Sheet (SDS) for this compound (CAS No. 923148-87-2) is not

readily available, this guide provides a comprehensive disposal protocol based on the general

principles for handling halogenated organic waste and information from SDSs of structurally

similar chemicals.[1][2][3] Adherence to these procedures is critical for minimizing risks and

complying with hazardous waste regulations.

Key Chemical Information
A summary of the available information for 4-bromo-N,3-dimethylbenzenesulfonamide and

general data for related compounds is presented below.
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Property Data Source

Chemical Name
4-bromo-N,3-

dimethylbenzenesulfonamide
-

CAS Number 923148-87-2 [4]

Molecular Formula C₈H₁₀BrNO₂S -

Waste Category Halogenated Organic Waste [1][2][5]

Primary Hazards

Likely skin and eye irritant;

potentially harmful if ingested

or inhaled. Based on

structurally similar compounds.

[3][6][7]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.
[6]

Detailed Disposal Protocol
This step-by-step protocol outlines the necessary procedures for the safe disposal of 4-bromo-
N,3-dimethylbenzenesulfonamide.

Personal Protective Equipment (PPE)
Before handling the chemical waste, ensure you are wearing the appropriate personal

protective equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Body Protection: A lab coat is mandatory.

Waste Segregation and Collection
Proper segregation of chemical waste is essential to prevent dangerous reactions and to

facilitate correct disposal.[2][5]
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Waste Container: Use a designated, leak-proof, and clearly labeled container for

"Halogenated Organic Waste."[1][5] The container must have a secure screw-top cap.

Labeling: As soon as the first drop of waste is added, label the container with "Hazardous

Waste," the full chemical name "4-bromo-N,3-dimethylbenzenesulfonamide," and the

approximate concentration and quantity. Do not use abbreviations.[1][2]

Segregation:

DO NOT mix 4-bromo-N,3-dimethylbenzenesulfonamide with non-halogenated organic

waste.[2][5][8] This is critical as mixing can increase disposal costs and complexity.[8][9]

Keep this waste stream separate from other waste categories such as acids, bases, and

oxidizing agents.[6]

Waste Storage in the Laboratory
Accumulated waste must be stored safely pending collection by your institution's Environmental

Health and Safety (EHS) department or a licensed waste disposal contractor.

Location: Store the waste container in a designated Satellite Accumulation Area (SAA).

Secondary Containment: Place the waste container in a secondary containment tray to

prevent the spread of potential spills.

Environment: The storage area should be cool, dry, and well-ventilated.

Arranging for Disposal
Contact Professionals: The disposal of hazardous waste must be managed by your

institution's EHS department or a certified hazardous waste disposal company. Follow your

institution's specific procedures for requesting a waste pickup.

Documentation: Complete all required waste disposal forms accurately and completely.

Spill Management
In the event of a spill, follow these procedures:
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Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material such as

vermiculite, sand, or a commercial spill kit for chemicals.

Carefully collect the absorbed material using non-sparking tools and place it in a sealed,

labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Major Spills:

Evacuate the area immediately.

Notify your institution's emergency response team and EHS department.

Prevent entry to the affected area.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 4-bromo-N,3-
dimethylbenzenesulfonamide.
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Caption: Disposal workflow for 4-bromo-N,3-dimethylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b157639?utm_src=pdf-custom-synthesis
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Halogenated_Solvents_Hal_HS.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_amino_4_bromo_N_cyclohexylbenzamide.pdf
https://baike.molbase.cn/cidian/1580774
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.fishersci.com/store/msds?partNumber=AC222211000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/242950
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b157639#4-bromo-n-3-dimethylbenzenesulfonamide-proper-disposal-procedures
https://www.benchchem.com/product/b157639#4-bromo-n-3-dimethylbenzenesulfonamide-proper-disposal-procedures
https://www.benchchem.com/product/b157639#4-bromo-n-3-dimethylbenzenesulfonamide-proper-disposal-procedures
https://www.benchchem.com/product/b157639#4-bromo-n-3-dimethylbenzenesulfonamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157639?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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